N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C15H22N2O4/c1-3-4-9-21-10-5-8-16-15(18)13-6-7-14(17(19)20)12(2)11-13/h6-7,11H,3-5,8-10H2,1-2H3,(H,16,18)
• InChI Key: MZAOBGRTFHFKBF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])C
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide, also known as NBMPR or nitrobenzylthioinosine, is a potent and selective inhibitor of the equilibrative nucleoside transporter 1 (ENT1). It has been widely used in scientific research to study the role of ENT1 in various physiological and pathological processes.

Mechanism of Action

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide inhibits ENT1 by binding to the transporter and preventing the uptake of nucleosides and nucleoside analogs. This leads to a decrease in intracellular levels of these compounds and can have a variety of physiological and pathological effects.
Biochemical and Physiological Effects:
N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. For example, it can inhibit the proliferation of cancer cells by blocking their ability to take up nucleoside analogs used in chemotherapy. It can also affect the function of immune cells by decreasing their ability to take up adenosine, which is an important signaling molecule in the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide in lab experiments is its selectivity for ENT1, which allows researchers to specifically study the function of this transporter. However, one limitation is that N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide can have off-target effects on other transporters or enzymes, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research involving N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide. For example, it could be used to investigate the role of ENT1 in neurological disorders such as Alzheimer's disease or Parkinson's disease. It could also be used to study the effects of nucleoside analogs on cancer cells in combination with other chemotherapeutic agents. Additionally, new derivatives of N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide could be synthesized to improve its selectivity or potency.

Scientific Research Applications

N-(3-butoxypropyl)-3-methyl-4-nitrobenzamide has been used extensively in scientific research to investigate the function of ENT1. ENT1 is a membrane transporter that plays a critical role in the uptake of nucleosides and nucleoside analogs, which are important in many physiological and pathological processes such as DNA synthesis, cell proliferation, and cancer chemotherapy.